![molecular formula C26H23N3O4 B2488101 2-(3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(p-tolyl)acetamide CAS No. 894910-16-8](/img/structure/B2488101.png)
2-(3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(p-tolyl)acetamide
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Description
2-(3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C26H23N3O4 and its molecular weight is 441.487. The purity is usually 95%.
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Scientific Research Applications
- The compound’s structural features suggest potential antibacterial properties. Researchers have investigated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. Further studies are needed to explore its mechanism of action and potential clinical applications .
- Inflammation plays a crucial role in various diseases. Preliminary studies indicate that this compound may possess anti-inflammatory properties. Researchers have explored its impact on inflammatory pathways and cytokine production. Understanding its mode of action could lead to novel anti-inflammatory therapies .
- Compounds with benzoyl moieties often exhibit anticancer activity. Researchers have evaluated this compound’s effects on cancer cell lines, particularly its impact on cell proliferation, apoptosis, and metastasis. Investigating its interactions with specific molecular targets may reveal its potential as an anticancer agent .
- Neurodegenerative diseases are a significant health concern. Some studies suggest that this compound might have neuroprotective effects. Researchers have explored its ability to modulate neuronal function, oxidative stress, and neuroinflammation. Further investigations are necessary to validate its neuroprotective potential .
- Oxidative stress contributes to various health conditions. This compound’s structure hints at potential antioxidant properties. Researchers have assessed its ability to scavenge free radicals and protect cells from oxidative damage. Elucidating its antioxidant mechanisms could have implications for health and disease prevention .
- The compound’s unique structure makes it an interesting candidate for drug delivery systems. Researchers have explored its use as a carrier for targeted drug delivery, especially in cancer therapy. Its stability, solubility, and biocompatibility are critical factors in designing effective drug delivery platforms .
Antibacterial Activity
Anti-Inflammatory Effects
Anticancer Potential
Neuroprotective Properties
Antioxidant Capacity
Drug Delivery Systems
properties
IUPAC Name |
2-[3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O4/c1-16-4-9-19(10-5-16)28-23(30)15-29-14-22(24(31)18-7-11-20(33-3)12-8-18)25(32)21-13-6-17(2)27-26(21)29/h4-14H,15H2,1-3H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSMBHNWUYYIKMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C(=O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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